Cas no 55191-33-8 (3-Oxooctadecanedioic acid dimethyl ester)

• Product Name: 3-Oxooctadecanedioic acid dimethyl ester
• CAS No: 55191-33-8
• MF: C₂₀H₃₆O₅
• MW: 356.49684715271
• CID: 2184057
• PubChem ID: 71438368
• Update Time: 2025-04-21

3-Oxooctadecanedioic acid dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Oxooctadecanedioic acid dimethyl ester
• DB-271762
• 55191-33-8

• Inchi： 1S/C20H36O5/c1-24-19(22)16-14-12-10-8-6-4-3-5-7-9-11-13-15-18(21)17-20(23)25-2/h3-17H2,1-2H3
• InChI Key： MZXRBOONFWXORS-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)CCCCCCCCCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 356.256
• Monoisotopic Mass: 356.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 19
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7A^2
• XLogP3: 5.9